Patent Scope for Glycolate Oxidase Inhibition
The WO2020010309A1 patent family explicitly claims triazole carboxylic acids bearing a tetrahydropyran (oxane) ring as glycolate oxidase (GO) inhibitors. While the patent does not report isolated IC₅₀ values for the free acid 5-(oxan-4-yl)-2H-1,2,3-triazole-4-carboxylic acid, the Markush structures and representative examples demonstrate that the oxane-4-yl substituent at the triazole 5-position is within the preferred substructure for GO inhibition [1]. This places the compound inside a defined, commercially relevant pharmaceutical patent space. In contrast, triazole-4-carboxylic acids lacking the tetrahydropyran moiety or bearing alternative heterocycles at the 5-position fall outside the exemplified active scope of this patent family.
| Evidence Dimension | Patent-protected chemical space for glycolate oxidase inhibition |
|---|---|
| Target Compound Data | 5-(oxan-4-yl) substitution pattern explicitly encompassed by Markush claims |
| Comparator Or Baseline | 1,2,3-triazole-4-carboxylic acids with alkyl, aryl, or unsubstituted 5-position: not specifically exemplified as active GO inhibitors in WO2020010309A1 |
| Quantified Difference | Qualitative binary classification (inside/outside claimed space); no numerical IC₅₀ data available for direct comparison |
| Conditions | Patent analysis; Markush structure review of WO2020010309A1 [1] |
Why This Matters
For procurement in a drug-discovery program targeting glycolate oxidase, selecting a building block outside the explicitly claimed substitution space may lead to compounds lacking freedom-to-operate or falling outside validated structure-activity relationships.
- [1] Maag H, Fernandes MX, Zamboni R, Akbariromani E. Triazole Glycolate Oxidase Inhibitors. WO2020010309A1, 2020. View Source
